3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol

• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 3-methyl-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H20N2O2/c1-8(2)11-13-10(16-14-11)7-12(15)5-4-9(3)6-12/h8-9,15H,4-7H2,1-3H3
• InChI Key: VDAOSWCSPLQWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(CC2=NC(=NO2)C(C)C)O

Description

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol (CAS: 2060043-16-3) is a cyclopentanol derivative featuring a methyl group at the 3-position and a 1,2,4-oxadiazole ring substituted with a propan-2-yl group at the 3-position, connected via a methylene bridge. Its molecular formula is C₁₂H₂₀N₂O₂, with a calculated molecular weight of 224.3 g/mol. The compound’s structure combines the hydrogen-bonding capability of the hydroxyl group with the heteroaromatic stability of the oxadiazole ring, making it a candidate for applications in medicinal chemistry and materials science. Safety guidelines emphasize avoiding heat sources (P210) during handling .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors to form the oxadiazole ring, followed by the introduction of the cyclopentane ring and subsequent functionalization to introduce the hydroxyl and methyl groups. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The oxadiazole ring can be reduced under specific conditions.

Substitution: The methyl and hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as lithium aluminum hydride, and nucleophiles like halides or amines. Reaction conditions can vary from mild to harsh, depending on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the oxadiazole ring can produce a variety of reduced nitrogen-containing compounds.

Scientific Research Applications

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole ring can participate in hydrogen bonding and other interactions, while the cyclopentane ring provides structural stability. These interactions can modulate biological pathways and lead to various effects, depending on the context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol are best contextualized by comparing it to analogous compounds (Table 1).

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Safety Precautions
3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol	2060043-16-3	C₁₂H₂₀N₂O₂	224.3 (calc.)	Propan-2-yl (oxadiazole); methyl (cyclopentanol)	Cyclopentanol, 1,2,4-oxadiazole	P210: Avoid heat
1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol	2060038-21-1	C₁₃H₂₂N₂O₂	238.33	tert-Butyl (oxadiazole); methyl (cyclopentanol)	Cyclopentanol, 1,2,4-oxadiazole	Not available
2-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-one	1343762-75-3	C₈H₉N₂O₂	169.17 (est.)	Methyl (oxadiazole)	Cyclopentanone, 1,2,4-oxadiazole	Not available
1-Methylcyclopentanol	1462-03-9	C₆H₁₂O	100.16	Methyl (cyclopentanol)	Cyclopentanol	P201/P202: Follow safety protocols

Key Observations:

Functional Group Impact: The target compound’s hydroxyl group distinguishes it from 2-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-one (), which contains a ketone. 1-Methylcyclopentanol (Evidences 4,5) lacks the oxadiazole moiety, resulting in a simpler structure with lower molecular weight (100.16 vs.

Substituent Effects :

• Replacing the tert-butyl group in 1-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]-3-methylcyclopentan-1-ol () with a propan-2-yl group reduces steric bulk. This may improve solubility and alter pharmacokinetic properties (e.g., membrane permeability) .
• The phenyl-substituted oxadiazole in 1-{3-[4-(propan-2-yl)phenyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine () introduces aromaticity, likely enhancing π-π stacking interactions in biological systems compared to the aliphatic propan-2-yl group in the target compound .

Safety and Handling: The target compound’s thermal sensitivity (P210) aligns with general oxadiazole derivatives, which often require precautions against decomposition under heat . Simpler analogs like 1-Methylcyclopentanol prioritize exposure management (e.g., consulting physicians) over thermal risks .

Research Implications

While experimental data on the target compound’s physical properties (e.g., melting point, solubility) are unavailable, structural comparisons suggest:

• The cyclopentanol core may confer stereochemical complexity, influencing interactions with chiral biological targets.

Further studies should explore synthetic routes, stability under physiological conditions, and comparative bioactivity assays to validate these hypotheses.

Biological Activity

3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol is $C_{12}H_{20}N_2O_2$ with a molecular weight of 224.30 g/mol. The compound features a cyclopentanol core substituted with an oxadiazole moiety, which is known for its diverse biological activities.

Anticancer Activity

Recent studies have indicated that compounds containing oxadiazole rings exhibit significant anticancer properties. For instance, a related study evaluated various oxadiazole derivatives against human cancer cell lines and found that certain structural modifications enhanced their antiproliferative activity. The mechanism often involves the inhibition of key enzymes involved in tumor growth and metastasis.

Table 1: Antiproliferative Activity of Oxadiazole Derivatives

Compound Name	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	MDA-MB-231	0.03	Inhibition of CA IX
Compound B	A549	0.05	Topoisomerase II Inhibitor
3-Methyl...	TBD	TBD	TBD

Note: Data for 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol is currently under investigation.

Anti-inflammatory Effects

In addition to anticancer properties, the compound may possess anti-inflammatory effects. The presence of the oxadiazole group has been linked to the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. A study demonstrated that oxadiazole derivatives could effectively reduce inflammatory markers in vitro.

The biological activity of 3-Methyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentan-1-ol can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as COX and topoisomerases, which are critical in cancer progression and inflammation.
• Cell Cycle Arrest : Preliminary findings suggest that this compound can induce cell cycle arrest in cancer cells, leading to decreased proliferation.
• Apoptosis Induction : There is evidence that compounds with similar structures can trigger apoptosis through mitochondrial pathways.

Case Studies

Several case studies have explored the biological activities of oxadiazole derivatives:

• Study on MDA-MB-231 Cells : A series of oxadiazole derivatives were tested for their antiproliferative effects on breast cancer cells (MDA-MB-231). The results indicated that modifications at specific positions on the oxadiazole ring significantly enhanced activity.
• Inflammation Model : In a model of acute inflammation induced by lipopolysaccharides (LPS), oxadiazole derivatives exhibited a dose-dependent reduction in pro-inflammatory cytokines.